Ammonium tartrate

Specification

• CAS No.: 3164-29-2
• Molecular Formula: C4H6O6.2H3N; C4H12N2O6
• Molecular Weight: 184.15 g/mol
• IUPAC Name: diazanium;(2R,3R)-2,3-dihydroxybutanedioate
• Standard InChI: InChI=1S/C4H6O6.2H3N/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);2*1H3/t1-,2-;;/m1../s1
• Standard InChI Key: NGPGDYLVALNKEG-OLXYHTOASA-N
• Isomeric SMILES: [C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.[NH4+].[NH4+]
• SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.[NH4+].[NH4+]
• Canonical SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.[NH4+].[NH4+]
• Boiling Point: Decomposes
• Colorform: Colorless, crystalline (sand-like) solid or white granule; White crystals; Crystals or white granules

Introduction

Chemical and Physical Properties

Molecular Structure and Composition

Ammonium tartrate features a molecular weight of 184.15 g/mol and corresponds to the chemical formula C₄H₁₂N₂O₆. The compound is specifically identified by CAS number 3164-29-2 and EC number 221-618-9, facilitating its precise identification in chemical databases and regulatory contexts. The molecular structure contains two ammonium ions paired with a tartrate anion, which features two hydroxyl groups and two carboxylate groups arranged in a specific stereochemical configuration, giving rise to its characteristic chemical behavior.

The L-(+) form of ammonium tartrate (diammonium L-tartrate) represents a specific stereoisomer with the IUPAC name (2R,3R)-2,3-dihydroxybutanedioic acid diamine. This stereochemical specificity is important for certain applications, particularly in biological systems and crystallography where molecular orientation can significantly impact function and properties.

Physical Properties

Ammonium tartrate manifests as colorless crystals or a white crystalline powder with no discernible odor. The physical properties of ammonium tartrate are summarized in the following table:

Property	Value
Molecular Weight	184.15 g/mol
Physical Form	Colorless crystals/White crystalline powder
Density	1.601 g/mL at 25°C
Specific Gravity	1.601
Boiling Point	318.08°C (rough estimate)
Melting Point	Decomposes rather than melts
pH (1M aqueous solution)	6.0-7.5 at 25°C
pH Range	5-7
LogP	-5.6 at 20°C
Crystal System	Monoclinic, Space group P21 (No. 4)
Lattice Parameters	a = 708 pm, b = 612 pm, c = 880 pm, β = 92.42°

The compound crystallizes in the monoclinic crystal system with particular lattice parameters that define its three-dimensional structure, a property especially relevant for crystallographic studies and materials science applications.

Solubility and Stability

Ammonium tartrate demonstrates significant solubility in water, which increases with temperature, and limited solubility in alcohol. The detailed solubility profile in water at various temperatures is presented below:

Temperature (°C)	Solubility (g per 100g H₂O)
0	43.92
15	58.10
30	63.81
45	79.45
60	87.17

This data reveals that ammonium tartrate exhibits excellent water solubility, making it particularly useful for aqueous applications in various industries. The compound is hygroscopic, readily absorbing moisture from the atmosphere, which necessitates appropriate storage conditions to maintain its integrity and prevent degradation.

Regarding stability, ammonium tartrate slowly releases ammonia when exposed to air, a characteristic that influences its storage requirements. It remains stable under normal conditions but is incompatible with strong acids and oxidizing agents, which can lead to decomposition reactions and potentially hazardous situations.

Synthesis Methods

The primary synthesis method for ammonium tartrate involves the reaction between tartaric acid and ammonium carbonate. This straightforward chemical reaction produces the salt through an acid-base neutralization process:

C₄H₆O₆ (tartaric acid) + (NH₄)₂CO₃ (ammonium carbonate) → (NH₄)₂C₄H₄O₆ (ammonium tartrate) + H₂O + CO₂

The synthesis process requires careful control of reaction conditions, including temperature, concentration, and pH, to ensure high yield and purity of the final product. Alternative methods may involve the direct reaction of tartaric acid with ammonia solution under controlled conditions, though this approach is less commonly employed in industrial settings.

For research applications requiring single crystals of related compounds such as ammonium hydrogen tartrate (NH₄HC₄H₄O₆), controlled reaction techniques involving slow diffusion in silica gels have been successfully employed. This approach allows for the growth of well-defined crystal structures suitable for various analytical and experimental studies.

Applications

Industrial Applications

Ammonium tartrate serves important functions in multiple industries, with particular significance in textile manufacturing. In textile applications, it may function as a mordant for certain dyes, facilitating proper color fixation and enhancing fabric quality. The compound's water solubility and chemical stability make it well-suited for incorporation into various textile processing stages.

Beyond textiles, ammonium tartrate functions as an analytical reagent in various chemical analyses and serves as an intermediate in organic synthesis processes. Its role as a chemical precursor enables the production of various organic compounds with applications across multiple industrial sectors.

Research Applications

Ammonium tartrate demonstrates significant utility in scientific research across multiple disciplines:

• In biochemical research, it serves as a component in protein structural analysis studies and functions within biological buffer systems.

• For chromatographic applications, the compound aids in the separation and analysis of various chemical compounds.

• In mass spectrometry, particularly matrix-assisted laser desorption/ionization post-source decay (MALDI-PSD), ammonium tartrate has been employed to displace sodium for the analysis of modified oligonucleotides, enhancing analytical precision.

• Within electron spin resonance (ESR) dosimetry research, ammonium tartrate has proven more sensitive than L-alanine for high-dose determinations, making it valuable for radiation measurement and monitoring applications.

• In crystallography, it contributes to crystal optimization research and facilitates preliminary diffraction data analysis of protein domains such as the Smad1 MH1 domain bonded to palindromic SBE DNA elements.

• In biological applications, it functions as a nitrogen source in cell culture media, supporting cellular growth and development in laboratory settings.

Research on ammonium hydrogen tartrate single crystals has explored microhardness properties using Vicker's microhardness indentor, revealing that mechanical properties can be modified through annealing and quenching processes. These studies have yielded several important observations regarding crystal behavior, including dependence of microhardness on applied load but independence from loading duration, and maximum plasticity in quenched crystals.

Recent Research Findings

Recent scientific investigations have explored the mechanical properties of ammonium hydrogen tartrate crystals, providing insights into their structural characteristics and potential applications in materials science. Research employing Vicker's microhardness indentor has revealed several important properties of these crystals:

• Median vents initiate at sharp indentation edges regardless of the relative orientation between the indentor and crystal

• Microhardness demonstrates dependence on applied load but remains independent of loading duration

• Quenched crystals exhibit maximum plasticity compared to other preparation methods

These findings contribute to the fundamental understanding of ammonium tartrate derivatives and their potential applications in materials engineering and crystal technology. The controlled growth of ammonium hydrogen tartrate crystals through diffusion processes in silica gels has provided valuable experimental systems for investigating mechanical properties under various treatment conditions.